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Compound of Interest

Compound Name: NT113

Cat. No.: B609667 Get Quote

Technical Support Center: NT113
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with NT113.

Based on available chemical information, NT113 is identified as N,N'-Diethylthiourea (CAS

105-55-5).

Troubleshooting Guides
Q1: I am having trouble dissolving NT113 in a DMSO
solution. What steps can I take?
If you are experiencing difficulty dissolving NT113 in DMSO, it may be due to issues with

solubility, concentration, or the dissolution process itself. The following step-by-step guide

provides troubleshooting measures to address this common experimental challenge.

Troubleshooting Workflow for NT113 Dissolution in DMSO
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Initial Observation

Initial Troubleshooting Steps

Assessment

Advanced Troubleshooting

Resolution

NT113 not dissolving in DMSO

Vortex the solution vigorously for 1-2 minutes

Sonicate the solution in a water bath for 10-15 minutes

Gently warm the solution to 37-50°C

Is the NT113 now dissolved?

Reduce the concentration of NT113

No

Solution is ready for experimental use

Yes

Consider a co-solvent system (e.g., DMSO/Ethanol)

Consult further with a chemist

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the troubleshooting steps for dissolving NT113 in

DMSO.

Detailed Methodologies:

Initial Steps:

Vortexing: After adding the powdered NT113 to the DMSO, cap the vial tightly and vortex

at a high speed for 1-2 minutes. This increases the interaction between the solvent and

the compound.

Sonication: If vortexing is insufficient, place the vial in a bath sonicator for 10-15 minutes.

[1][2] The ultrasonic waves can help to break up any aggregates of the compound.

Gentle Heating: As a next step, you can gently warm the solution in a water bath set to a

temperature between 37-50°C.[1] Be cautious not to overheat, as this could lead to

degradation of the compound.

Advanced Measures:

Concentration Reduction: If the compound still does not dissolve, you may be attempting

to create a solution that is above the solubility limit of NT113 in DMSO. Try preparing a

lower concentration stock solution.

Co-Solvent System: For particularly difficult to dissolve compounds, a co-solvent system

can be effective.[3] A small percentage of a less polar solvent, such as ethanol, might aid

in the dissolution. However, ensure that the co-solvent is compatible with your

downstream experimental assays.

Frequently Asked Questions (FAQs)
Q2: What are the known chemical properties of NT113
(N,N'-Diethylthiourea)?
Understanding the chemical properties of NT113 is crucial for its proper handling and use in

experiments. The following table summarizes key data for N,N'-Diethylthiourea.
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Property Value Reference

CAS Number 105-55-5 Merck Millipore[4]

Molecular Formula C5H12N2S ChemicalBook[5]

Molecular Weight 132.23 g/mol ChemicalBook[5]

Appearance White to buff-colored solid ECHEMI[6]

Melting Point 70-72°C LookChem[4]

Water Solubility 1 to 5 mg/mL at 20°C
CAMEO Chemicals[7],

PubChem[8]

Solubility in Organic Solvents
Soluble in methanol, ether,

acetone, and benzene
PubChem[8]

Q3: What is the recommended method for preparing a
stock solution of NT113 in DMSO?
For consistent and reproducible experimental results, a standardized protocol for preparing

stock solutions is recommended.

Experimental Protocol for Preparing a 10 mM Stock Solution of NT113 in DMSO:

Pre-weighing Preparation: Allow the vial of NT113 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh out 1.32 mg of NT113 powder.

Dissolution: Add 1 mL of high-purity, anhydrous DMSO to the vial containing the NT113.

Mixing: Cap the vial tightly and vortex for 1-2 minutes. If necessary, follow the

troubleshooting steps outlined in Q1.

Storage: Once fully dissolved, store the stock solution at -20°C or -80°C in small aliquots to

avoid repeated freeze-thaw cycles.
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Q4: How should I properly store my NT113 DMSO stock
solution?
Proper storage is critical to maintain the stability and activity of your NT113 stock solution.

Short-term Storage (1-2 weeks): Store at 4°C.

Long-term Storage (months to years): Aliquot the stock solution into smaller, single-use vials

and store at -20°C or -80°C. This minimizes the number of freeze-thaw cycles, which can

degrade the compound.

Q5: Is there a known signaling pathway for NT113?
Currently, there is limited information available in the public domain regarding a specific

signaling pathway directly modulated by N,N'-Diethylthiourea in a therapeutic context. It is

known to be used in industrial applications and has been noted to induce thyroid follicular-cell

adenomas and carcinomas in rats, suggesting potential disruption of thyroid hormone

signaling.[9] However, a detailed molecular mechanism of action has not been fully elucidated.

[9] For research purposes, a hypothetical signaling pathway is presented below to illustrate

how a compound like NT113 might be investigated.

Hypothetical Signaling Pathway for a Research Compound
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Caption: A diagram of a generic signaling pathway that could be modulated by a research

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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